
Allyloxytrimethylsilane: A Technical Guide to
Safety and Hazards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allyloxytrimethylsilane

Cat. No.: B091556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

potential hazards associated with allyloxytrimethylsilane. The information is intended to equip

researchers, scientists, and professionals in drug development with the necessary knowledge

to handle this chemical safely. All quantitative data has been summarized in structured tables

for ease of comparison.

Core Safety & Hazard Information
Allyloxytrimethylsilane is a colorless liquid that is highly flammable and presents several

health hazards.[1][2] It is classified as a substance that causes skin and serious eye irritation.

[1][3] Additionally, it may cause respiratory irritation.[4][5] Due to its chemical properties, it is

crucial to handle this compound with appropriate personal protective equipment in a well-

ventilated area.[3][6]
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Property Value Source

CAS Number 18146-00-4 [4][7]

Molecular Formula C6H14OSi [7][8]

Molecular Weight 130.26 g/mol [4][7]

Appearance Clear colorless liquid [1][9]

Boiling Point 100-102 °C [8][10]

Melting Point <0°C [9][11]

Density 0.773 g/mL at 25 °C [8][10]

Refractive Index n20/D 1.397 [8][10]

Water Solubility Insoluble [1]

LogP (Octanol/Water Partition

Coefficient)
2.024 (Crippen Calculated) [7][12]

Hazard Classifications
Classification Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor[1][4]

Skin Irritation Category 2
H315: Causes skin irritation[1]

[4]

Eye Irritation Category 2
H319: Causes serious eye

irritation[1][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][5]

Toxicological Data
Detailed toxicological studies on allyloxytrimethylsilane are not widely available in the public

domain. However, the existing hazard classifications indicate that the primary routes of
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exposure are inhalation, skin contact, and eye contact.[6][13] Overexposure may lead to

coughing, headache, and nausea.[6]

Fire and Explosion Data
Property Value

Flash Point 31 °F (-0.56 °C)

Explosion Hazard Vapors may form explosive mixtures with air.[2]

Suitable Extinguishing Media

Dry sand, dry chemical, or alcohol-resistant

foam.[2][3] Do not use water, as the substance

may react.[14]

Hazardous Combustion Products Carbon oxides and silicon oxides.[2]

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented are not

available in the cited public sources. The provided data is based on standardized testing

methodologies as required by regulatory bodies for safety data sheet (SDS) compilation.

Hazard Relationship Diagram
The following diagram illustrates the logical relationships between the primary hazards

associated with allyloxytrimethylsilane.
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Caption: Logical flow of allyloxytrimethylsilane's primary hazards.

Safe Handling and Storage
Handling:

Wear appropriate personal protective equipment, including chemical-resistant gloves, safety

goggles, and a lab coat.[6][15]

Use only in a well-ventilated area, preferably in a chemical fume hood.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Ground and bond containers when transferring material to prevent static discharge.[2][6]

Avoid contact with skin and eyes.[13]

Avoid breathing vapors or mist.[13]
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Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[6][13]

Store away from incompatible materials such as oxidizing agents and moisture.[3]

Recommended storage temperature is between 2-8°C.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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allyloxytrimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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